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Compound of Interest

Compound Name: 2-Chloro-2-methylpentane

Cat. No.: B1597335

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the boiling and melting points of 2-
Chloro-2-methylpentane, including detailed experimental protocols for their determination.
The physical properties of haloalkanes are critical for their application in organic synthesis and
pharmaceutical development, influencing reaction conditions, purification methods, and
formulation strategies.

Core Physical Properties

2-Chloro-2-methylpentane is a tertiary alkyl halide. Its physical characteristics are primarily
dictated by intermolecular forces, including London dispersion forces and dipole-dipole
interactions arising from the polar carbon-chlorine bond. The values for its key physical
properties are summarized below.

Property Value Source(s)
Boiling Point 111 -114.4 °C at 760 mmHg [L1[2113114]
Melting Point -35.1 °C (estimated) [2][5]
Molecular Formula CeH13ClI [1114]
Molecular Weight 120.62 g/mol [1][2]
Density 0.86 g/cm?3 [1112114]
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In-Depth Analysis of Physical Properties

The physical properties of haloalkanes are significantly influenced by molecular structure.
Compared to their parent alkanes, haloalkanes exhibit higher boiling points due to increased
molecular weight and polarity, which lead to stronger intermolecular van der Waals forces and
dipole-dipole interactions.[6][7][8]

» Boiling Point: The boiling point of 2-Chloro-2-methylpentane is reported in the range of
111°C to 114.4°C.[1][2][3][4] As a tertiary haloalkane, its branched structure results in a more
compact, spherical shape compared to its straight-chain isomer, 1-chlorohexane. This
branching reduces the available surface area for intermolecular contact, leading to weaker
van der Waals forces and a consequently lower boiling point than less branched isomers.[6]

» Melting Point: The melting point for 2-Chloro-2-methylpentane is an estimated value of
-35.1°C.[2][5] The melting point is determined by the energy required to overcome the forces
holding the molecules in a crystal lattice. Factors such as molecular symmetry and packing
efficiency in the solid state play a crucial role.

Experimental Protocols

Accurate determination of boiling and melting points is fundamental for compound identification
and purity assessment.[9]

This method relies on heating a small sample in a capillary tube and observing the temperature
range over which it transitions from a solid to a liquid. Impurities typically depress the melting
point and broaden the melting range.[9][10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)

Glass capillary tubes (sealed at one end)

Sample of 2-Chloro-2-methylpentane (solidified)

Mortar and pestle (if sample needs to be pulverized)

Procedure:
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o Sample Preparation: Ensure the sample is completely dry and finely powdered. Introduce a
small amount of the solidified 2-Chloro-2-methylpentane into the open end of a capillary
tube. The sample should be compacted to a height of 2-3 mm at the bottom of the tube.

o Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.

o Rapid Determination (Optional): First, perform a rapid heating to find an approximate melting
range. This allows for a more precise measurement in the subsequent steps.

o Accurate Determination: Using a new sample, heat the block rapidly to about 15-20°C below
the approximate melting point. Then, decrease the heating rate to 1-2°C per minute.

o Observation: Record the temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2). The melting point is
reported as the range T1-T2. A pure compound will exhibit a sharp melting range of 0.5-
1.5°C.[9]

This method is suitable for small volumes of liquid and involves observing the temperature at
which the liquid's vapor pressure equals the atmospheric pressure.

Apparatus:

e Small test tube or fusion tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)
e Rubber band or wire for attaching the tube to the thermometer

Procedure:

o Sample Preparation: Add 0.5-1 mL of 2-Chloro-2-methylpentane to the small test tube.
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Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.

Apparatus Setup: Attach the test tube to the thermometer using a rubber band, ensuring the
bottom of the test tube is level with the thermometer bulb. Immerse the assembly in the
heating bath.

Heating: Heat the bath gradually. As the temperature rises, air trapped in the capillary tube
will slowly bubble out.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tube. This indicates the liquid has reached its boiling point.

Temperature Reading: Remove the heat source and allow the apparatus to cool slowly. The
boiling point is the temperature at which the bubbling ceases and the liquid just begins to
enter the capillary tube. Record this temperature. For accuracy, also record the atmospheric
pressure.[11]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for characterizing a chemical sample
based on its physical properties.
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Sample Characterization Workflow
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Logical workflow for the physical characterization of a chemical sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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